Cas no 1421489-99-7 (2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methoxybenzamide)

• Product Name: 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methoxybenzamide
• CAS No: 1421489-99-7
• MF: C₁₇H₁₆BrN₃O₃
• MW: 390.231243133545
• CID: 5401709
• Update Time: 2025-11-07

2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]-5-methoxybenzamide
• 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methoxybenzamide

• Inchi： 1S/C17H16BrN3O3/c1-21-15(16-4-3-7-24-16)8-11(20-21)10-19-17(22)13-9-12(23-2)5-6-14(13)18/h3-9H,10H2,1-2H3,(H,19,22)
• InChI Key： BKGLVWYJGJCEOG-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CO2)N(C)N=1)(=O)C1=CC(OC)=CC=C1Br

Additional information on 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methoxybenzamide

Introduction to 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methoxybenzamide and Its Significance in Modern Chemical Biology

2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methoxybenzamide, with the CAS number 1421489-99-7, represents a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of multiple functional groups, including a bromine substituent, a furan ring, a pyrazole moiety, and a methoxy group on the benzamide backbone, contributes to its unique chemical properties and biological activity.

The structure of 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methoxybenzamide is highly sophisticated, featuring a benzamide core that is further modified with a substituted pyrazole ring. The pyrazole ring itself is a well-known pharmacophore, frequently employed in the development of bioactive molecules due to its ability to interact with various biological targets. Specifically, the 5-(furan-2-yl) substituent on the pyrazole ring introduces additional complexity, enhancing the molecule's potential for selective binding to biological receptors.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The compound 1421489-99-7 has been studied for its potential to interact with specific enzymes and receptors involved in these pathways. For instance, preliminary studies suggest that this molecule may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The bromine substituent on the benzamide moiety is particularly noteworthy, as it can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity.

The methoxy group on the aromatic ring of 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methoxybenzamide contributes to its solubility and metabolic stability, which are critical factors in drug development. Additionally, the presence of both furan and pyrazole rings suggests that this compound may possess properties such as redox sensitivity or metal chelation capabilities, which could be exploited in therapeutic applications. These features make it an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1421489-99-7 and biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity. For example, computational docking experiments have shown that this molecule may interact with tyrosine kinases, which are known to play a crucial role in signal transduction pathways involved in cell growth and differentiation. Such findings highlight the potential of 2-bromo-N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methoxybenzamide as a lead compound for the development of novel therapeutic agents.

In addition to its kinase inhibition properties, 1421489-99-7 has also been explored for its potential antimicrobial activity. The structural features of this compound, particularly the bromine substituent and the fused heterocyclic rings, contribute to its ability to disrupt bacterial cell membranes or interfere with essential metabolic processes. Preliminary screenings have shown promising results against certain bacterial strains, suggesting that this molecule could be developed into an antimicrobial agent. Further research is ongoing to optimize its efficacy and minimize potential side effects.

The synthesis of 2-bromo-N-{[5-(furan-2-yll)-1-methyl-lH-pyrazol--3-yll)methylene]-s methoxybenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework. These methods not only enhance efficiency but also allow for precise control over regioselectivity and stereoselectivity. The bromine atom present in the molecule serves as a versatile synthetic handle, enabling further functionalization through nucleophilic substitution or metal-catalyzed coupling reactions.

The pharmacokinetic properties of 1421489--99--7 are also of great interest. Studies have indicated that this compound exhibits reasonable oral bioavailability and metabolic stability in preclinical models. These characteristics are essential for ensuring that the drug reaches its target site at effective concentrations without being rapidly metabolized or excreted by the body. Additionally, preliminary toxicology studies have shown that 2-bromo-N-{[s-(fura--2-yll)--l-methyl-lH-pyrazol--3-yll)methylene]-s methoxybenzamide is well-tolerated at moderate doses, suggesting its potential for safe clinical use.

The future direction of research on 1421489--99--7 lies in expanding its chemical space through structural modifications aimed at enhancing its biological activity and selectivity. By leveraging modern synthetic strategies and high-throughput screening techniques, researchers hope to identify novel derivatives with improved therapeutic profiles. Furthermore, exploring new applications such as anti-inflammatory or neuroprotective effects could open up additional therapeutic avenues for this promising compound.

In conclusion,2-bromo-N-{[s-(fura--2-yll)--l-methyl-lH-pyrazol--3-yll)methylene]-s methoxybenzamide (CAS no 1421489--99--7) represents a fascinating subject of study in chemical biology and pharmaceutical research Its complex structure functional groups make it an excellent candidate for further exploration leading novel therapeutics targeting various diseases Further research will undoubtedly uncover more about its potential applications contributing significantly advancements field medicinal chemistry